40397-98-6(2-isocyanato-1,4-dimethylbenzene),G77386

2-isocyanato-1,4-dimethylbenzene Properties

Names and Identifiers

- 2,5-dimethylphenyl isocyanate
- 2,5-Isocyanatoxylene
- 2-Isocyanato-1,4-dimethylbenzene
- 2,4-DINITRO-1,3-BENZENE DIOL
- 2,5-dimethylbenzenisocyanate
- 2,5-dimethyl-phenyl isocyanate
- 2,6-dimethylphenylisocyanate
- 2-isocyanato-1,4-dimethyl-benzene
- AKOS000191959
- 40397-98-6
- 1-isocyanato-2,5-dimethyl-benzene
- 2,5-Dimethylphenyl isocyanate, 98%
- Q27127075
- FT-0610497
- SOXVXJQIQVOCAY-UHFFFAOYSA-N
- 2,5-dimethylphenylisocyanate
- NSC-152098
- Benzene, 2-isocyanato-1,4-dimethyl-
- CHEBI:60097
- BB 0260807
- F0001-1144
- MFCD00013854
- 4UPG772T8K
- SCHEMBL31597
- GEO-01212
- AS-19164
- DTXSID1068227
- NSC 152098
- 1-ISOCYANATO-2,5-DIMETHYLBENZENE
- UNII-4UPG772T8K
- NSC152098
- W-200353
- 2,5-dimethyl phenylisocyanate
- DTXCID6039760
- ALBB-007507
- G77386
- DB-049582
- STK504577
- +Expand
- MDL： MFCD00013854
- InChIKey： SOXVXJQIQVOCAY-UHFFFAOYSA-N
- Inchi： InChI=1S/C9H9NO/c1-7-3-4-8(2)9(5-7)10-6-11/h3-5H,1-2H3
- SMILES： CC1=CC(=C(C)C=C1)N=C=O
- BRN： 1100841

Computed Properties

Exact Mass: 147.06800
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 147.068
Heavy Atom Count: 11
Complexity: 172
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.5
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 29.4A^2

Experimental Properties

LogP: 2.27070
PSA: 29.43000
Refractive Index: n20/D 1.532(lit.)
Boiling Point: 210 °C(lit.)
Flash Point: Fahrenheit: 195.8 ° f < br / > Celsius: 91 ° C < br / >
Color/Form: liquid
Solubility: Soluble
Sensitiveness: Moisture Sensitive
Density: 1.043 g/mL at 25 °C(lit.)

2-isocyanato-1,4-dimethylbenzene Security Information

Symbol: GHS07
WGK Germany：3
Safety Term：6.1
Safety Instruction： S26-S36
Packing Group：III
Packing Group：III
Risk Phrases：R23/25; R36/37/38; R42
Hazard Level：6.1
Dangerous goods sign： Xn
Hazardous Material transportation number：UN 2206 6.1/PG 3
Hazard Statement： H302-H312-H315-H319-H332-H335
Warning Statement： P261-P280-P305+P351+P338
Storage Condition：Store long-term at 2-8°C
PackingGroup：III
Risk Phrases： 20/21/22-36/37/38
Signal Word：Warning
TSCA：Yes
HazardClass：6.1

2-isocyanato-1,4-dimethylbenzene Customs Data

HS CODE：2929109000
Customs Data：

China Customs Code:
2929109000

Overview:

2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-isocyanato-1,4-dimethylbenzene Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003GGR-1g	2,5-DIMETHYLPHENYL ISOCYANATE	40397-98-6	95%	1g	$33.00	2024-05-03
A2B Chem LLC	AB60507-1g	2,5-Dimethylphenylisocyanate	40397-98-6	95%	1g	$18.00	2024-04-20
Aaron	AR003GP3-250mg	2,5-DIMETHYLPHENYL ISOCYANATE	40397-98-6	99%	250mg	$4.00
abcr	AB180074-1 g	2,5-Dimethylphenyl isocyanate, 97%; .	40397-98-6	97%	1g	€51.70	2023-06-23
Apollo Scientific	OR46742-1g	2,5-Dimethylphenyl isocyanate	40397-98-6	95%	1g	£10.00	2023-09-02
Chemenu	CM336266-500g	2-Isocyanato-1,4-dimethylbenzene	40397-98-6	95%+	500g	$559
eNovation Chemicals LLC	D541361-5g	2,5-DIMETHYLPHENYL ISOCYANATE	40397-98-6	97%	5g	$400	2022-10-13
Fluorochem	024274-1g	2,5-Dimethylphenyl isocyanate	40397-98-6	98%	1g	￡15.00	2022-03-01
Life Chemicals	F0001-1144-0.25g	2-isocyanato-1,4-dimethylbenzene	40397-98-6	95%+	0.25g	$18.0	2023-09-07
TRC	D481265-250mg	2,5-Dimethylphenyl Isocyanate	40397-98-6		250mg	$ 50.00	2022-06-05

2-isocyanato-1,4-dimethylbenzene Synthesis

2-isocyanato-1,4-dimethylbenzene Related Literature

1. Design and construction of Ni3−xCoxO4 nanorods grown on Ni foam for tuning synthetic natural gas heating values

Jiaqiang Sun,Zheng Chen,Yingying Xue,Jiangang Chen New J. Chem., 2018,42, 2743-2749
2. Multivariate calibration of chlorophyll a using partial least squares and electronic absorption spectroscopy

Analyst, 1996,121, 581-584
3. Linking interfacial work of deformation from deconvoluted macro-rheological spectrum to early stage healing in selected polyurethanes†

Vincenzo Montano,Michele Senardi,Sybrand van der Zwaag,Santiago J. Garcia Phys. Chem. Chem. Phys., 2020,22, 21750-21760
4. Straightforward synthesis of MTW-type magnesium silicalite for CO2 fixation with epoxides under mild conditions†

Haimeng Wen,Yang Zhou,Yu Zhou,Jun Wang Catal. Sci. Technol., 2019,9, 5725-5735
5. Dendrite inhibited and dead lithium activated dual-function additive for lithium metal batteries†

Erlei Zhang,Huijie Tian,Meng Li,Shiru Le,Bingjiang Li,Lijun Wu,Qixian Zhang Chem. Commun., 2023,59, 10996-10999
6. The synthesis and crystallographic structures of novel bora-oxazino-oxazolidine derivatives of resorcarene†

Roland Fröhlich,Pia Schwab,Volker Schurig Chem. Commun., 2002, 2516-2517
7. A time-dependent density functional theory investigation on the nature of the electronic transitions involved in the nonlinear optical response of [Ru(CF3CO2)3T] (T = 4′-(C6H4-p-NBu2)-2,2′:6′,2″-terpyridine)

Filippo De Angelis,Simona Fantacci,Antonio Sgamelotti,Franco Cariati,Dominique Roberto,Francesca Tessore,Renato Ugo Dalton Trans., 2006, 852-859
8. Single transition metal atom embedded antimonene monolayers as efficient trifunctional electrocatalysts for the HER, OER and ORR: a density functional theory study†

Song Lu,Huong Lan Huynh,Fengliu Lou,Kun Guo,Zhixin Yu Nanoscale, 2021,13, 12885-12895
9. Direct synthesis of ultrathin FER zeolite nanosheets via a dual-template approach†

Wenhua Fu,Chuang Liu,Yu Wang,Zhendong Wang RSC Adv., 2022,12, 14183-14189
10. Encapsulation technology to improve biological resource recovery: recent advancements and research opportunities†

Siming Chen,William A. Arnold,Paige J. Novak Environ. Sci.: Water Res. Technol., 2021,7, 16-23

Cas no 40397-98-6 (2-isocyanato-1,4-dimethylbenzene)

2-isocyanato-1,4-dimethylbenzene Properties

Names and Identifiers

Computed Properties

Experimental Properties

2-isocyanato-1,4-dimethylbenzene Security Information

2-isocyanato-1,4-dimethylbenzene Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

2-isocyanato-1,4-dimethylbenzene Price

2-isocyanato-1,4-dimethylbenzene Synthesis

2-isocyanato-1,4-dimethylbenzene Related Literature

40397-98-6 (2-isocyanato-1,4-dimethylbenzene) Related Products